Cas no 1131614-35-1 (4-Butyramido-3-iodobenzoic acid)

• Product Name: 4-Butyramido-3-iodobenzoic acid
• CAS No: 1131614-35-1
• MF: C₁₁H₁₂INO₃
• MW: 333.122355461121
• CID: 1030629
• PubChem ID: 44828868
• Update Time: 2025-11-04

4-Butyramido-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Butyramido-3-iodobenzoic acid
• 4-(butanoylamino)-3-iodobenzoic acid
• 4-Butanamido-3-iodobenzoic acid
• 1131614-35-1
• DB-367646
• DTXSID10660957
• 4-Butyramido-3-iodobenzoicacid
• A802877
• AKOS015842898

• Inchi： 1S/C11H12INO3/c1-2-3-10(14)13-9-5-4-7(11(15)16)6-8(9)12/h4-6H,2-3H2,1H3,(H,13,14)(H,15,16)
• InChI Key： NFWRCWFSTKAGHS-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1NC(CCC)=O

Computed Properties

• Exact Mass: 332.98619g/mol
• Monoisotopic Mass: 332.98619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 4-Butyramido-3-iodobenzoic acid

Research Brief on 4-Butyramido-3-iodobenzoic Acid (CAS: 1131614-35-1): Recent Advances and Applications

4-Butyramido-3-iodobenzoic acid (CAS: 1131614-35-1) is a chemically modified benzoic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique iodine substitution and butyramido functional group, has shown promising potential in various applications, including drug discovery, radiopharmaceutical development, and targeted therapy. Recent studies have explored its utility as a versatile intermediate in organic synthesis and its role in modulating biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its structural significance, synthetic routes, and therapeutic implications.

One of the key areas of interest in recent research has been the synthesis and optimization of 4-Butyramido-3-iodobenzoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthetic pathway that utilizes palladium-catalyzed cross-coupling reactions to introduce the iodine moiety selectively. This method not only improves the scalability of the compound but also enhances its purity, making it more suitable for pharmaceutical applications. Furthermore, the study emphasized the compound's stability under physiological conditions, which is a critical factor for its potential use in vivo.

In the context of drug discovery, 4-Butyramido-3-iodobenzoic acid has been investigated as a building block for the development of small-molecule inhibitors targeting specific enzymes. For instance, a recent preprint on bioRxiv (2024) reported its incorporation into a series of compounds designed to inhibit tyrosine kinase activity, which is often dysregulated in cancers. Preliminary in vitro assays demonstrated moderate inhibitory activity, with IC50 values in the micromolar range. Researchers are now focusing on structural modifications to improve potency and selectivity, leveraging the iodine atom for further derivatization.

Another exciting application of this compound lies in radiopharmaceuticals. Due to the presence of the iodine atom, 4-Butyramido-3-iodobenzoic acid can be radiolabeled with isotopes such as iodine-125 or iodine-131 for imaging and therapeutic purposes. A collaborative study between academic and industrial researchers (published in Nuclear Medicine and Biology, 2023) explored its use as a precursor for radiotracers targeting tumor-associated antigens. The results indicated favorable pharmacokinetics and tumor uptake in murine models, suggesting its potential for clinical translation in oncology.

Beyond its direct applications, the compound has also been studied for its role in chemical biology tools. For example, a 2024 study in ACS Chemical Biology utilized 4-Butyramido-3-iodobenzoic acid as a photoaffinity probe to investigate protein-ligand interactions. The iodine atom facilitated cross-linking under UV irradiation, enabling the identification of binding sites in complex biological systems. This approach provides valuable insights into molecular recognition and could aid in the design of more effective therapeutics.

In conclusion, 4-Butyramido-3-iodobenzoic acid (CAS: 1131614-35-1) represents a multifaceted compound with broad applicability in chemical biology and medicinal chemistry. Recent advancements in its synthesis, drug discovery, radiopharmaceutical development, and chemical biology tools underscore its versatility and potential. Future research directions may include optimizing its pharmacokinetic properties, exploring novel derivatives, and expanding its use in targeted therapies. As the field continues to evolve, this compound is poised to play a pivotal role in bridging chemical innovation with biological applications.